N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-[[5-(4-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H14Br2N2O2S/c1-11-8-14(6-7-15(11)20)22-17(23)10-25-18-21-9-16(24-18)12-2-4-13(19)5-3-12/h2-9H,10H2,1H3,(H,22,23)
• InChI Key: FGQXJJVOAFAUNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CSC2=NC=C(O2)C3=CC=C(C=C3)Br)Br
• Molecular Formula: C18H14Br2N2O2S
• Molecular Weight: 482.2 g/mol

Description

N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized through various methods and has shown potential in various applications.

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide is not fully understood. However, studies have suggested that it acts by inhibiting the activity of various enzymes and proteins involved in cancer cell growth and survival. It has also been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide has been found to have various biochemical and physiological effects. Studies have shown that it can inhibit the activity of various enzymes and proteins involved in cancer cell growth and survival. It has also been found to induce oxidative stress in cancer cells, leading to their death. In addition, it has been found to have anti-inflammatory properties and can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide in lab experiments include its potential as a cancer therapy candidate and its anti-inflammatory properties. However, the limitations include its limited availability and the need for further research to fully understand its mechanism of action.

Future Directions

In the future, further research is needed to fully understand the mechanism of action of N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide. Additionally, studies are needed to explore its potential in other scientific research applications, such as in the treatment of inflammatory diseases. Further research is also needed to develop more efficient and cost-effective methods of synthesizing this compound.

Synthesis Methods

N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide has been synthesized through various methods. One of the commonly used methods is the reaction between 4-bromo-3-methylacetophenone and 4-bromo-2-phenyl-5-thiocyanato-oxazole in the presence of a base. The reaction yields N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide as the final product.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-2-((5-(4-bromophenyl)oxazol-2-yl)thio)acetamide has shown potential in various scientific research applications. One of the significant applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.